Cas no 882033-67-2 (1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-)
882033-67-2 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-
CAS No:882033-67-2
MF:C14H10ClFN2O2S
MW:324.757804393768
CID:710306
PubChem ID:49758898
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-
- 1-(toluene-4-sulfonyl)-1H-[1,2,3]triazole-4,5-dicarboxylic acid dimethyl ester
- 1-(toluene-4-sulfonyl)-1H-4-chloro-5-fluoropyrrolo[2,3-b]pyridine
- 1-Tosyl-1,2,3-triazol-dicarbonsaeure-(4,5)-dimethylester
- 1-Tosyl-4,5-dimethoxycarbonyl-1,2,3-triazole
- 4-chloro-5-fluoro-1-(toluene-4-sulfonyl)-1H-pyrrolo[2,3-b]pyridine
- 882033-67-2
- 1H-PYRROLO[2,3-B]PYRIDINE, 4-CHLORO-5-FLUORO-1-[(4-METHYLPHENYL)SULFONYL]-
- SCHEMBL1748728
- 4-Chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-1H-pyrrolo[2,3-b]pyridine
- BGWJCIQKWKCECB-UHFFFAOYSA-N
-
- Inchi: 1S/C14H10ClFN2O2S/c1-9-2-4-10(5-3-9)21(19,20)18-7-6-11-13(15)12(16)8-17-14(11)18/h2-8H,1H3
- InChI Key: BGWJCIQKWKCECB-UHFFFAOYSA-N
- SMILES: ClC1C(=CN=C2C=1C=CN2S(C1C=CC(C)=CC=1)(=O)=O)F
Computed Properties
- Exact Mass: 324.01400
- Monoisotopic Mass: 324.014
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 60.3A^2
Experimental Properties
- Density: 1.47
- Boiling Point: 488.4°C at 760 mmHg
- Flash Point: 249.2°C
- Refractive Index: 1.653
- PSA: 60.34000
- LogP: 4.45500
1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
882033-67-2 (1H-Pyrrolo[2,3-b]pyridine,4-chloro-5-fluoro-1-[(4-methylphenyl)sulfonyl]-) Related Products
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